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molecular formula C11H7ClO3 B1331284 5-(4-Chlorophenyl)-2-furoic acid CAS No. 41019-45-8

5-(4-Chlorophenyl)-2-furoic acid

Cat. No. B1331284
CAS RN: 41019-45-8
M. Wt: 222.62 g/mol
InChI Key: XIPQHWUSDHTXOO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07662839B2

Procedure details

5-Bromo-2-furoic acid (1 g, 5.25 mmol) was coupled to 4-chloro-phenylboronic acid (819 mg, 5.23 mmol) acid using Method F to give the title compound.
Name
5-Bromo-2-furoic acid
Quantity
1 g
Type
reactant
Reaction Step One
Name
4-chloro-phenylboronic acid
Quantity
819 mg
Type
reactant
Reaction Step Two
Name
title compound

Identifiers

REACTION_CXSMILES
Br[C:2]1[O:6][C:5]([C:7]([OH:9])=[O:8])=[CH:4][CH:3]=1.[Cl:10][C:11]1[CH:16]=[CH:15][C:14](B(O)O)=[CH:13][CH:12]=1>>[Cl:10][C:11]1[CH:16]=[CH:15][C:14]([C:2]2[O:6][C:5]([C:7]([OH:9])=[O:8])=[CH:4][CH:3]=2)=[CH:13][CH:12]=1

Inputs

Step One
Name
5-Bromo-2-furoic acid
Quantity
1 g
Type
reactant
Smiles
BrC1=CC=C(O1)C(=O)O
Step Two
Name
4-chloro-phenylboronic acid
Quantity
819 mg
Type
reactant
Smiles
ClC1=CC=C(C=C1)B(O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
ClC1=CC=C(C=C1)C1=CC=C(O1)C(=O)O

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.